![molecular formula C11H8ClF3O B1406160 1-[4-(Trifluoromethyl)phenyl]cyclopropanecarbonyl chloride CAS No. 960071-10-7](/img/structure/B1406160.png)
1-[4-(Trifluoromethyl)phenyl]cyclopropanecarbonyl chloride
Overview
Description
Molecular Structure Analysis
The molecular structure of 1-[4-(Trifluoromethyl)phenyl]cyclopropanecarbonyl chloride consists of a cyclopropane ring attached to a phenyl group bearing a trifluoromethyl substituent. The carbonyl chloride functional group is also present. The compound’s InChI code is: 1S/C₁₁H₈ClF₃O/c12-9(16)10(5-6-10)7-1-3-8(4-2-7)11(13,14)15/h1-4H,5-6H₂ (InChI key: HGBOIQJKZPGZMV-UHFFFAOYSA-N) .
Scientific Research Applications
Organic Synthesis
- Tetrafluoroethylidene Source : Seyferth and Murphy (1973) explored the use of phenylmercuric chloride in creating gem-fluoro(trifluoromethyl)cyclopropanes, highlighting its role as a tetrafluoroethylidene source in organic synthesis (Seyferth & Murphy, 1973).
Chemical Reactions and Mechanisms
- Pummerer-Type Rearrangement : Pohmakotr and Sithikanchanakul (1989) demonstrated the Pummerer-type rearrangement in 1-(phenylsulfinyl)-1-(tributylstannyl)cyclopropane, revealing complex reaction mechanisms (Pohmakotr & Sithikanchanakul, 1989).
- Geometry of Cyclopropane Ring : Boer and Stam (2010) studied the molecular and crystal structures of cyclopropanecarboxylic acid and cyclopropanecarbonyl chloride, providing insights into the geometry of the cyclopropane ring (Boer & Stam, 2010).
Polymer Science
- Copolymerization : Kim, Takeuchi, and Osakada (2003) investigated the copolymerization of 2-phenyl-1-methylenecyclopropane with carbon monoxide, leading to new polyketones with ring-opening mechanisms (Kim, Takeuchi, & Osakada, 2003).
Material Science
- High Molecular Weight Polymers : Olvera et al. (2013) synthesized high-molecular-weight polymers using trifluoromethylaryl ketones, contributing to advancements in material science (Olvera et al., 2013).
Analytical Chemistry
- Ionophore for Copper-Selective Electrodes : Kopylovich, Mahmudov, and Pombeiro (2011) used 1-Phenyl-2-(2-hydroxyphenylhydrazo)butane-1,3-dione as an ionophore in poly(vinyl) chloride membrane electrodes for copper detection (Kopylovich, Mahmudov, & Pombeiro, 2011).
Medicinal Chemistry
- Insecticide Action at GABA-Gated Chloride Channel : Cole, Nicholson, and Casida (1993) explored the action of phenylpyrazole insecticides at the GABA-gated chloride channel, providing insights into insecticidal mechanisms (Cole, Nicholson, & Casida, 1993).
Safety and Hazards
1-[4-(Trifluoromethyl)phenyl]cyclopropanecarbonyl chloride may pose safety risks due to its reactive functional groups. It’s essential to handle it with caution, wear appropriate protective gear, and work in a well-ventilated area. Refer to the Material Safety Data Sheet (MSDS) for detailed safety information .
Future Directions
properties
IUPAC Name |
1-[4-(trifluoromethyl)phenyl]cyclopropane-1-carbonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClF3O/c12-9(16)10(5-6-10)7-1-3-8(4-2-7)11(13,14)15/h1-4H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGBOIQJKZPGZMV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(C2=CC=C(C=C2)C(F)(F)F)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClF3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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